2,6-Dichloro-4-methylpyridin-3-amine

• IUPAC Name: 2,6-dichloro-4-methylpyridin-3-amine
• InChI: InChI=1S/C6H6Cl2N2/c1-3-2-4(7)10-6(8)5(3)9/h2H,9H2,1H3
• InChI Key: AULKGEJDEAKINM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1N)Cl)Cl
• Molecular Formula: C6H6Cl2N2
• DSSTOX Substance ID: DTXSID50351473
• Molecular Weight: 177.03 g/mol
• CAS RN: 129432-25-3

Description

2,6-Dichloro-4-methylpyridin-3-amine, also known as DCMPA, is a heterocyclic organic compound with a wide range of applications in scientific research. DCMPA is a white crystalline solid that is soluble in water and other organic solvents. It has been used in a variety of scientific studies, including those related to medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Chemical Transformations and Syntheses

• Ring Transformations in Reactions with Nucleophiles : Research has shown that reactions of 6-substituted derivatives of 2-halogenopyridines with potassium amide in liquid ammonia lead to notable transformations. Specifically, reactions involving 2,6-dibromo- and 2,6-dichloro-pyridine result in the formation of 4-amino-2-methylpyrimidine, highlighting a significant ring transformation from the pyridine to the pyrimidine structure. This transformation showcases the potential of 2,6-Dichloro-4-methylpyridin-3-amine in facilitating complex chemical rearrangements and the synthesis of valuable heterocyclic compounds (Hertog, Plas, Pieterse, & Streef, 2010).

• Synthesis of Aminopyridinato Ligands : The compound has been utilized in the synthesis of trialkyltantalum complexes stabilized by aminopyridinato ligands. These complexes are of interest due to their stability and potential applications in catalysis and materials science. The study demonstrates the versatility of this compound derivatives in organometallic chemistry and their role in developing new catalytic systems (Noor, Kretschmer, & Kempe, 2006).

• Development of Bioactive and Chemical Significance Compounds : Another application is in the synthesis of 2-aminopyridines, which are crucial for bioactive natural products and organic materials. The selective amination of 2,6-dibromopyridine to yield 6-bromopyridine-2-amines, which then undergo C-C cross-coupling reactions, illustrates the role of this compound derivatives in creating compounds with significant biological and chemical utility (Bolliger, Oberholzer, & Frech, 2011).

Safety and Hazards

When handling 2,6-Dichloro-4-methylpyridin-3-amine, it is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is recommended. Ensure adequate ventilation and remove all sources of ignition.

Mechanism of Action

Target of Action

It is known to be used in the synthesis of various organic compounds, suggesting that its targets could be diverse depending on the specific reactions it is involved in .

Mode of Action

2,6-Dichloro-4-methylpyridin-3-amine is often used in Suzuki-Miyaura cross-coupling reactions . In these reactions, it acts as a reagent that can form carbon-carbon bonds under mild and functional group tolerant conditions . The compound’s interaction with its targets involves the formation of new bonds, leading to the creation of novel organic compounds .

Pharmacokinetics

It is known that the compound has high gi absorption and is bbb permeant . . These properties suggest that it has good bioavailability.

Action Environment

It is known that the compound should be stored under inert gas (nitrogen or argon) at 2–8 °c , suggesting that its stability could be affected by exposure to oxygen and temperatures outside this range.

Biochemical Analysis

Biochemical Properties

It is known that the compound has a high solubility in organic solvents such as methanol, dimethyl sulfoxide (DMSO), and chloroform, but it has a low solubility in water . This suggests that it may interact with hydrophobic regions of proteins and other biomolecules.

Temporal Effects in Laboratory Settings

It is known that the compound should be stored under inert gas (nitrogen or argon) at 2–8 °C .